6-Amino-2-[(ethylamino)methyl]-3,4-dihydropyrimidin-4-one

• Molecular Formula: C7H12N4O
• Molecular Weight: 168.20 g/mol
• IUPAC Name: 4-amino-2-(ethylaminomethyl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C7H12N4O/c1-2-9-4-6-10-5(8)3-7(12)11-6/h3,9H,2,4H2,1H3,(H3,8,10,11,12)
• InChI Key: MIOIBDLOIGGORC-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=NC(=CC(=O)N1)N

Description

6-Amino-2-[(ethylamino)methyl]-3,4-dihydropyrimidin-4-one is a dihydropyrimidinone derivative characterized by a pyrimidinone core substituted with an amino group at position 6 and an ethylamino-methyl group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Amino-2-[(ethylamino)methyl]-3,4-dihydropyrimidin-4-one typically involves the reaction of ethylamine with a suitable pyrimidine precursor under controlled conditions. One common method involves the use of a glass reactor where the reactants are combined and heated to facilitate the reaction. The reaction conditions, such as temperature and pH, are carefully monitored to ensure the desired product is obtained .

Industrial Production Methods

In an industrial setting, the production of this compound may involve larger-scale reactors and more rigorous control of reaction parameters. The use of catalysts and optimized reaction conditions can enhance yield and purity. The final product is often purified using techniques such as crystallization or chromatography to remove any impurities .

Chemical Reactions Analysis

Types of Reactions

6-Amino-2-[(ethylamino)methyl]-3,4-dihydropyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Hydrogen peroxide, potassium permanganate.

Reducing agents: Sodium borohydride, lithium aluminum hydride.

Substituting agents: Halogens, alkylating agents.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield a hydroxylated derivative, while reduction may produce a more saturated compound. Substitution reactions can result in various derivatives depending on the substituent introduced .

Scientific Research Applications

6-Amino-2-[(ethylamino)methyl]-3,4-dihydropyrimidin-4-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: It is studied for its potential biological activity, including its interactions with enzymes and other biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in drug development for treating various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 6-Amino-2-[(ethylamino)methyl]-3,4-dihydropyrimidin-4-one involves its interaction with specific molecular targets, such as enzymes or receptors. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The dihydropyrimidinone framework is highly modular, with substitutions at positions 2 and 6 significantly influencing physical properties, solubility, and bioactivity. Below is a detailed comparison with key analogs:

Structural and Physicochemical Properties

Compound Name	Substituent at Position 2	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Density	Refractivity Index
6-Amino-2-methoxy-3,4-dihydropyrimidin-4-one	Methoxy	141.12	214–216	227	1.51	1.626
6-Amino-2-(dimethylamino)-5-isopropyl-3,4-dihydropyrimidin-4-one	Dimethylamino, isopropyl	225.25	Not reported	Not reported	Not reported	Not reported
6-Amino-2-ethyl-5-methyl-3,4-dihydropyrimidin-4-one	Ethyl, methyl	167.21 (estimated)	Not reported	Not reported	Not reported	Not reported
6-Amino-2-(3,4-dihydroisoquinolin-2(1H)-yl)pyrimidin-4(3H)-one	Dihydroisoquinoline	244.28	Not reported	Not reported	Not reported	Not reported

Key Observations:

• Substituent Effects: Methoxy groups (e.g., ) increase polarity and may enhance water solubility compared to alkyl or aromatic substituents. Bulky substituents like dihydroisoquinoline (e.g., ) likely reduce solubility but improve binding affinity in hydrophobic enzyme pockets.
• Thermal Stability: The methoxy analog exhibits a high melting point (214–216°C), suggesting strong crystalline packing forces due to hydrogen bonding from the amino and carbonyl groups .

Notes: